An In-depth Technical Guide to Ethyl (4Z,7Z,10Z,13Z,16Z,19Z)-docosahexaenoate (Ethyl-DHA)
An In-depth Technical Guide to Ethyl (4Z,7Z,10Z,13Z,16Z,19Z)-docosahexaenoate (Ethyl-DHA)
Abstract
This technical guide provides a comprehensive overview of Ethyl (4Z,7Z,10Z,13Z,16Z,19Z)-docosahexaenoate, an ethyl ester derivative of the essential omega-3 fatty acid, docosahexaenoic acid (DHA). More commonly known as Ethyl docosahexaenoate (DHA-EE), this molecule serves as a stabilized, semi-synthetic form of DHA, pivotal for applications ranging from nutritional supplementation to advanced pharmaceutical research.[1][2][3] Its enhanced stability against oxidation compared to the free fatty acid form makes it a preferred candidate for formulation and long-term studies.[4] This document delves into the compound's physicochemical properties, synthesis methodologies, comprehensive analytical protocols, and its metabolic fate and biological significance. It is intended to be a critical resource for scientists engaged in lipid research, neurobiology, and the development of novel therapeutics.
Introduction and Nomenclature
Ethyl (4Z,7Z,10Z,13Z,16Z,19Z)-docosahexaenoate is the systematic IUPAC name for the ethyl ester of DHA.[5] DHA is a 22-carbon chain polyunsaturated fatty acid (PUFA) with six cis double bonds, the first of which is located at the third carbon from the omega end, classifying it as an omega-3 fatty acid.[6] As a major structural component of cellular membranes in the human brain and retina, DHA is indispensable for cognitive function and visual acuity.[1][2][6]
The esterification of DHA to its ethyl ester form (DHA-EE) is a common strategy to increase its stability and facilitate its purification and concentration for pharmaceutical and nutraceutical purposes.[7][8] While the topic name uses the less common systematic nomenclature, this guide will primarily use the common name, Ethyl docosahexaenoate (DHA-EE) , for clarity.
Common Synonyms:
-
Docosahexaenoic Acid Ethyl Ester
-
DHA Ethyl Ester (DHA-EE)
-
Ethyl (all-cis)-4,7,10,13,16,19-docosahexaenoate
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Cervonic Acid Ethyl Ester
Physicochemical and Molecular Properties
Understanding the fundamental properties of DHA-EE is critical for its handling, formulation, and analytical characterization.
| Property | Value | Reference(s) |
| Molecular Formula | C₂₄H₃₆O₂ | [5] |
| Molecular Weight | 356.5 g/mol | [5][9] |
| CAS Number | 81926-94-5 | [5] |
| Appearance | Colorless to pale yellow oil | |
| Density | Approx. 0.914 g/cm³ | [10] |
| Boiling Point | 481.2 ± 14.0 °C (Predicted) | |
| Solubility | Soluble in ethanol, DMF, DMSO, chloroform, ethyl acetate, hexane. Sparingly soluble in PBS (pH 7.2). | [11] |
| Purity | Pharmaceutical grades are typically ≥98% | [11] |
| Storage Conditions | Store at -20°C in a tightly sealed, light-resistant container, preferably under an inert atmosphere (e.g., nitrogen) to prevent oxidation. | [12] |
Synthesis and Purification
High-purity DHA-EE is essential for research and pharmaceutical applications. Production methods are designed to efficiently convert DHA-rich oils into the ethyl ester form and then purify it to a high concentration.
Enzymatic Synthesis: Lipase-Catalyzed Ethanolysis
Enzymatic synthesis is favored for its mild reaction conditions, which minimize the risk of oxidation and isomerization of the delicate polyunsaturated fatty acid chains.[8] The process typically involves the transesterification of a DHA-rich oil (often from marine microalgae) with ethanol.
Causality of Method Choice: Lipases, particularly immobilized forms like Candida antarctica lipase B (often supplied as Novozym® 435), are highly efficient catalysts for esterification.[7] Immobilization allows for easy recovery and reuse of the enzyme, making the process more cost-effective and scalable. The reaction is driven towards the product by using an excess of ethanol or by removing byproducts.
Experimental Protocol: Lipase-Catalyzed Synthesis of DHA-EE
-
Substrate Preparation: A DHA-rich algal or fish oil is used as the starting material. The oil is mixed with ethanol. A typical molar ratio of ethanol to oil is 1.5:1 to 2:1.[13]
-
Catalyst Addition: Immobilized lipase (e.g., Lipase UM1 or Novozym® 435) is added to the mixture, typically at a dosage of 300-500 U/g of oil.[13] A small amount of water (e.g., 0.5-1.5% w/w relative to the oil) can be added to enhance enzyme activity.[13]
-
Reaction: The mixture is incubated in a stirred-tank reactor at a controlled temperature, typically between 40°C and 60°C, for 12 to 50 hours with continuous stirring (e.g., 200 rpm).[13]
-
Monitoring: The reaction progress is monitored by taking aliquots at regular intervals and analyzing the conversion to fatty acid ethyl esters (FAEEs) by Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).
-
Catalyst Removal: Upon completion, the immobilized enzyme is removed by filtration for reuse.
-
Product Recovery: The resulting mixture contains DHA-EE, unreacted triglycerides, glycerol, and excess ethanol. The ethanol is typically removed under reduced pressure using a rotary evaporator.
Chemical Synthesis: Fischer Esterification
Acid-catalyzed esterification is a classical method for producing esters. While effective, it requires more stringent conditions that can potentially lead to degradation of PUFAs if not carefully controlled.
Causality of Method Choice: This method is often used for its simplicity and the low cost of acid catalysts like sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[11][14] The reaction is an equilibrium process. To achieve high yields, an excess of the alcohol (ethanol) is used, and the water produced during the reaction is removed.[14]
Experimental Protocol: Acid-Catalyzed Esterification of DHA
-
Reactant Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, dissolve purified DHA (or a concentrate of DHA free fatty acids) in a large excess of absolute ethanol, which also serves as the solvent.[11]
-
Catalyst Addition: Add a catalytic amount of concentrated sulfuric acid (typically 1-2% of the carboxylic acid mass) or a similar amount of p-TsOH to the solution.[11]
-
Reaction: Heat the mixture to reflux. The temperature will be close to the boiling point of ethanol (78°C). The water formed during the reaction is removed azeotropically. Reflux is typically maintained for 2-4 hours.[11]
-
Work-up: After cooling to room temperature, neutralize the acid catalyst by carefully adding a saturated sodium bicarbonate (NaHCO₃) solution until effervescence ceases.
-
Extraction: Transfer the mixture to a separatory funnel. Extract the DHA-EE into a non-polar organic solvent like hexane or ethyl acetate. Wash the organic layer sequentially with water and brine.
-
Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude DHA-EE.
Purification: Molecular Distillation
Regardless of the synthesis method, the crude product is a mixture of various fatty acid ethyl esters. To obtain high-purity DHA-EE for pharmaceutical applications, a purification step is necessary. Molecular distillation (or short-path distillation) is the method of choice.
Causality of Method Choice: This technique is ideal for separating thermally sensitive, high-molecular-weight compounds like DHA-EE. It operates under a high vacuum, which allows for distillation at significantly lower temperatures than the compound's atmospheric boiling point, thus preventing thermal degradation.[15][16] The separation is based on molecular weight, allowing for the enrichment of the heavier C22 ester (DHA-EE) from lighter saturated and monounsaturated fatty acid esters.
Workflow for DHA-EE Synthesis and Purification
Caption: Workflow for the synthesis and purification of high-purity DHA-EE.
Analytical Characterization and Quality Control
Rigorous analytical testing is required to confirm the identity, purity, and stability of DHA-EE.
Chromatographic Analysis
4.1.1. Gas Chromatography-Flame Ionization Detection (GC-FID)
GC-FID is the standard method for determining the fatty acid profile and quantifying the purity of FAEEs.
Causality of Method Choice: GC provides excellent resolution of different fatty acid esters based on their volatility and interaction with the stationary phase. The Flame Ionization Detector (FID) offers high sensitivity and a wide linear range for quantifying hydrocarbons, making it ideal for fatty acid analysis. Highly polar capillary columns (e.g., biscyanopropyl polysiloxane) are used to achieve separation of cis- and trans-isomers and esters with the same carbon number but different degrees of unsaturation.
Protocol: GC-FID Analysis of DHA-EE
-
Sample Preparation: Accurately weigh approximately 20-25 mg of the DHA-EE sample and dissolve it in 1 mL of hexane or heptane. Add an internal standard (e.g., methyl tricosanoate) for accurate quantification.
-
GC System: A gas chromatograph equipped with an FID, an autosampler, and a capillary injector.
-
Column: A highly polar capillary column, such as a DB-23 or Elite-2560 (e.g., 100 m x 0.25 mm ID, 0.20 µm film thickness).
-
GC Parameters:
-
Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.5 mL/min).
-
Injector Temperature: 220-250°C.
-
Split Ratio: 10:1 to 40:1.
-
Oven Program: Start at 100°C, hold for 4 min, then ramp at 3°C/min to 240°C and hold for 15-30 min.
-
Detector Temperature: 250-270°C.
-
-
Quantification: Identify peaks by comparing retention times with a certified reference standard (e.g., USP Docosahexaenoic Acid Ethyl Ester RS).[17] Calculate the concentration based on the peak area ratio of the analyte to the internal standard against a calibration curve.
4.1.2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
LC-MS/MS is a highly sensitive and specific method for quantifying DHA-EE in complex biological matrices, such as human plasma, which is essential for pharmacokinetic studies.
Causality of Method Choice: LC-MS/MS combines the separation power of HPLC with the high selectivity and sensitivity of tandem mass spectrometry. The use of a stable isotope-labeled internal standard (e.g., DHA-EE-d5) corrects for matrix effects and variations during sample preparation, ensuring high accuracy and precision. Atmospheric Pressure Chemical Ionization (APCI) is often used as the ionization source as it is well-suited for non-polar molecules like ethyl esters.[1][7]
Protocol: LC-MS/MS Quantification of DHA-EE in Human Plasma
-
Sample Preparation (Protein Precipitation & Extraction):
-
To 100 µL of plasma, add the internal standard solution (DHA-EE-d5).
-
Add 400 µL of acetonitrile to precipitate proteins.
-
Vortex and centrifuge the sample.
-
Transfer the supernatant to a clean tube for analysis.
-
-
LC System: An HPLC or UPLC system.
-
Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).
-
Mobile Phase: A gradient elution system, typically consisting of methanol and an aqueous solution (e.g., 1.0 mM ammonium acetate in water).[1][7]
-
MS/MS System: A triple quadrupole mass spectrometer with an APCI source operating in positive ion mode.
-
Detection: Use Multiple Reaction Monitoring (MRM) to detect specific precursor-to-product ion transitions for both DHA-EE and its deuterated internal standard.
-
Validation: The method should be validated for linearity, accuracy, precision, selectivity, and matrix effects according to regulatory guidelines. Linearity is typically achieved in the ng/mL range.[1][7]
Spectroscopic Analysis: Nuclear Magnetic Resonance (NMR)
NMR spectroscopy is a powerful tool for unambiguous structure elucidation and confirmation of identity.
-
¹H NMR: Provides information on the different types of protons in the molecule. Key signals include the ethyl group protons (a triplet around 1.25 ppm and a quartet around 4.13 ppm), the numerous olefinic protons in the highly deshielded region (around 5.4 ppm), and the bis-allylic methylene protons (around 2.8 ppm), which are particularly susceptible to oxidation.
-
¹³C NMR: Shows signals for all unique carbon atoms, including the carbonyl carbon of the ester (around 173 ppm), the carbons of the ethyl group, and the sp² hybridized carbons of the double bonds.
Analysis of the NMR spectrum allows for confirmation of the ester structure and can be used to detect impurities, such as oxidation products which may show signals in the 8.0-10.5 ppm region of the ¹H NMR spectrum.[10]
Quality Control and Impurity Profile
For pharmaceutical use, DHA-EE must adhere to strict quality standards, such as those outlined in the United States Pharmacopeia (USP).[17]
Key Quality Parameters:
-
Assay: The content of DHA-EE and total omega-3-acid ethyl esters.
-
Impurities: Limits on other fatty acid ethyl esters, oligomers, and residual solvents.
-
Degradation Products: Limits on oxidation products, measured by Peroxide Value and Anisidine Value.[18]
Common Impurities and Degradation Products:
-
Process-Related: Other fatty acid ethyl esters from the source oil (e.g., EPA-EE), residual free fatty acids, and mono- or di-glycerides.
-
Degradation: Due to its high degree of unsaturation, DHA-EE is susceptible to oxidation.[4][16] Exposure to light, heat, and oxygen can lead to the formation of hydroperoxides, aldehydes, and other secondary oxidation products.[9][19] UV irradiation can lead to degradation products such as 4-hydroxyvaleric acid ethyl ester.[9]
Metabolism, Pharmacokinetics, and Mechanism of Action
DHA-EE acts as a prodrug of DHA. After oral administration, it undergoes hydrolysis in the small intestine, catalyzed by pancreatic lipase, to release free docosahexaenoic acid and ethanol.
Absorption and Distribution: The absorption of the released DHA is dependent on the presence of dietary fats, which stimulate the secretion of bile salts and the formation of micelles necessary for lipid absorption across the intestinal wall.[20] Once absorbed by enterocytes, DHA is re-esterified primarily into triglycerides and incorporated into chylomicrons. These lipoprotein particles are then secreted into the lymphatic system, eventually entering the bloodstream for distribution to various tissues.[21]
Metabolic Fate and Biological Action: In the circulation, DHA is transported by lipoproteins and albumin. It is taken up by tissues, particularly the liver, brain, and retina.[6] In the liver, DHA can be stored as triglycerides, undergo β-oxidation for energy, or be incorporated into phospholipids and secreted back into the circulation within lipoproteins.[21] A portion of DHA can also be retro-converted to eicosapentaenoic acid (EPA).[21][22]
The biologically active form is the free DHA, which exerts its effects by:
-
Incorporation into Cell Membranes: DHA is a key structural component of phospholipids in cell membranes, especially in the brain and retina. This incorporation influences membrane fluidity, flexibility, and the function of membrane-bound proteins like receptors and ion channels.[6][23]
-
Modulation of Signaling Pathways: DHA and its metabolites can act as signaling molecules, influencing gene expression by acting as ligands for nuclear receptors like PPARα, which plays a role in regulating lipid metabolism.[23]
-
Precursor to Bioactive Mediators: DHA is the precursor to a class of potent anti-inflammatory and pro-resolving lipid mediators, including resolvins, protectins, and maresins. These molecules are crucial for the resolution of inflammation.
Metabolic Pathway of Ethyl Docosahexaenoate (DHA-EE)
Caption: Metabolic fate of orally administered DHA-EE.
Applications in Research and Drug Development
DHA-EE is a valuable tool in both preclinical and clinical research due to its stability and high purity.
-
Nutritional and Preclinical Research: It is widely used in animal studies to investigate the roles of DHA in neurodevelopment, cognitive aging, inflammatory diseases, and metabolic disorders.[2][24][25]
-
Pharmaceutical Formulations: DHA-EE is the form of DHA found in several FDA-approved prescription drugs for treating severe hypertriglyceridemia.[24] Its lipid solubility makes it a candidate for incorporation into lipid-based drug delivery systems, such as self-emulsifying drug delivery systems (SEDDS), to improve the bioavailability of other lipophilic drugs.[1][26][27]
-
Therapeutic Potential: Beyond triglyceride reduction, research is ongoing to explore the therapeutic potential of high-dose DHA-EE in neurodegenerative diseases, inflammatory conditions, and as an adjunct in cancer therapy.
Conclusion
Ethyl (4Z,7Z,10Z,13Z,16Z,19Z)-docosahexaenoate, or DHA-EE, is more than just a stabilized form of an essential nutrient; it is a critical molecule for the pharmaceutical and life sciences industries. Its well-characterized properties, established synthesis and purification pathways, and defined analytical methods make it a reliable compound for rigorous scientific investigation. As our understanding of the profound biological roles of DHA continues to expand, the importance of high-purity, stable precursors like DHA-EE in developing next-generation nutritional therapies and pharmaceuticals will only grow. This guide serves as a foundational resource to support and accelerate that research.
References
- The Science Behind Ethyl Docosahexaenoate: Applications in Health & Research. Vertex AI Search.
-
Docosahexaenoic acid ethyl ester and its ultraviolet degradation products showed DNA-breaking activity in vitro and cytotoxic effects on the HSC-4 cell line. PubMed. Available at: [Link]
-
Synthesis of DHA/EPA Ethyl Esters via Lipase-Catalyzed Acidolysis Using Novozym® 435: A Kinetic Study. MDPI. Available at: [Link]
-
Eicosapentaenoic and docosahexaenoic acid ethyl esters differentially enhance B-cell activity in murine obesity. PubMed Central. Available at: [Link]
-
Preparation of High-Purity Docosahexaenoic Acid Ethyl Ester from Algal Oil through Enzymatic Ethanolysis. PubMed. Available at: [Link]
-
Optimization of molecular distillation to concentrate ethyl esters of eicosapentaenoic (20:5 3) and docosahexaenoic acids (22:6. CONICET. Available at: [Link]
-
Omega-3-acid ethyl esters. Regulations.gov. Available at: [Link]
-
Degradation of ethyl docosahexaenoate by gamma-ray irradiation and suppression of this degradation by antioxidants. PubMed. Available at: [Link]
-
Oxidative stability of docosahexaenoic acid-containing oils in the form of phospholipids, triacylglycerols, and ethyl esters. PubMed. Available at: [Link]
-
Effect of supplementation with docosahexaenoic acid ethyl ester and sn-2 docosahexaenyl monoacylglyceride on plasma and erythrocyte fatty acids in rats. PubMed. Available at: [Link]
-
Optimization of molecular distillation to concentrate ethyl esters of eicosapentaenoic (20:5 ω-3) and docosahexaenoic acids (22:6 ω-3) using simplified phenomenological modeling. PubMed. Available at: [Link]
-
Correlation between 1 H NMR and traditional methods for determining lipid oxidation of ethyl docosahexaenoate | Request PDF. ResearchGate. Available at: [Link]
-
Fischer Esterification. Organic Chemistry Portal. Available at: [Link]
-
Fischer Esterification-Typical Procedures. OperaChem. Available at: [Link]
-
(PDF) Preparation of High-Purity Docosahexaenoic Acid Ethyl Ester from Algal Oil through Enzymatic Ethanolysis. ResearchGate. Available at: [Link]
-
GUIDANCE DOCUMENTS. GOED Omega-3. Available at: [Link]
-
Ethyl EPA and ethyl DHA cause similar and differential changes in plasma lipid concentrations and lipid metabolism in subjects with low-grade chronic inflammation. PubMed Central. Available at: [Link]
-
Docosahexaenoic acid ethyl ester | C24H36O2 | CID 9831416. PubChem@NIH. Available at: [Link]
-
Omega-3-Acid Ethyl Esters Capsules. USP-NF. Available at: [Link]
-
Omega-3-Acid Ethyl Esters Capsules. USP-NF ABSTRACT. Available at: [Link]
-
Ethyl docosahexaenoate decreased Neoral® absorption due to particle size enlargement | Request PDF. ResearchGate. Available at: [Link]
-
Ethyl docosahexaenoate decreased Neoral absorption due to particle size enlargement. PubMed. Available at: [Link]
-
Omega-3-Acid Ethyl Esters. USP-NF. Available at: [Link]
-
Safety of docosahexaenoic acid (DHA) administered as DHA ethyl ester in a 9-month toxicity study in dogs. PubMed. Available at: [Link]
-
Omega-3 fatty acids eicosapentaenoic acid and docosahexaenoic acid and their mechanisms of action on apolipoprotein B-containing lipoproteins in humans: a review. PubMed Central. Available at: [Link]
-
Docosahexaenoic acid ethyl ester (DHA-EE)(omega 3). Food Additives. Available at: [Link]
-
Docosahexaenoic acid. Wikipedia. Available at: [Link]
-
Metabolism and functions of docosahexaenoic acid‐containing membrane glycerophospholipids. PubMed Central. Available at: [Link]
-
Metabolic Fate of Docosahexaenoic Acid (DHA; 22:6n-3) in Human cells: Direct Retroconversion of DHA to Eicosapentaenoic Acid (EPA; 20:5n-3) Dominates Over Elongation to Tetracosahexaenoic Acid (THA. ResearchGate. Available at: [Link]
-
Omega-3 Fatty Acids. StatPearls - NCBI Bookshelf. Available at: [Link]
-
Metabolic fate of docosahexaenoic acid (DHA; 22:6n-3) in human cells: direct retroconversion of DHA to eicosapentaenoic acid (20:5n-3) dominates over elongation to tetracosahexaenoic acid (24:6n-3). PubMed. Available at: [Link]
-
Fischer Esterification. Organic Chemistry Portal. Available at: [Link]
-
Fischer Esterification-Typical Procedures. OperaChem. Available at: [Link]
-
Absorption of eicosapentaenoic acid and docosahexaenoic acid from fish oil triacylglycerols or fish oil ethyl esters co-ingested with a high-fat meal. PubMed. Available at: [Link]
Sources
- 1. nbinno.com [nbinno.com]
- 2. Safety of docosahexaenoic acid (DHA) administered as DHA ethyl ester in a 9-month toxicity study in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Docosahexaenoic acid ethyl ester (DHA-EE)(omega 3) [arshinefoodadditives.com]
- 4. Oxidative stability of docosahexaenoic acid-containing oils in the form of phospholipids, triacylglycerols, and ethyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Docosahexaenoic acid ethyl ester | C24H36O2 | CID 9831416 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. Docosahexaenoic acid - Wikipedia [en.wikipedia.org]
- 7. mdpi.com [mdpi.com]
- 8. Preparation of High-Purity Docosahexaenoic Acid Ethyl Ester from Algal Oil through Enzymatic Ethanolysis [pubmed.ncbi.nlm.nih.gov]
- 9. Docosahexaenoic acid ethyl ester and its ultraviolet degradation products showed DNA-breaking activity in vitro and cytotoxic effects on the HSC-4 cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. researchgate.net [researchgate.net]
- 11. Fischer Esterification-Typical Procedures - operachem [operachem.com]
- 12. researchgate.net [researchgate.net]
- 13. researchgate.net [researchgate.net]
- 14. Fischer Esterification [organic-chemistry.org]
- 15. researchgate.net [researchgate.net]
- 16. Oxidative stability, oxidation pattern and α-tocopherol response of docosahexaenoic acid (DHA, 22:6n-3)-containing triacylglycerols and ethyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. veeprho.com [veeprho.com]
- 18. Ethyl esterification of docosahexaenoic acid in an organic solvent-free system with immobilized Candida antarctica lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 19. Degradation of ethyl docosahexaenoate by gamma-ray irradiation and suppression of this degradation by antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. nbinno.com [nbinno.com]
- 21. Omega-3 fatty acids eicosapentaenoic acid and docosahexaenoic acid and their mechanisms of action on apolipoprotein B-containing lipoproteins in humans: a review - PMC [pmc.ncbi.nlm.nih.gov]
- 22. Metabolic fate of docosahexaenoic acid (DHA; 22:6n-3) in human cells: direct retroconversion of DHA to eicosapentaenoic acid (20:5n-3) dominates over elongation to tetracosahexaenoic acid (24:6n-3) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. Metabolism and functions of docosahexaenoic acid‐containing membrane glycerophospholipids - PMC [pmc.ncbi.nlm.nih.gov]
- 24. Eicosapentaenoic and docosahexaenoic acid ethyl esters differentially enhance B-cell activity in murine obesity - PMC [pmc.ncbi.nlm.nih.gov]
- 25. caymanchem.com [caymanchem.com]
- 26. researchgate.net [researchgate.net]
- 27. Ethyl docosahexaenoate decreased Neoral absorption due to particle size enlargement - PubMed [pubmed.ncbi.nlm.nih.gov]
